Cas no 2387031-39-0 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2387031-39-0
• MF: C₁₀H₁₄FNO₄S₂
• MW: 295.350863933563
• CID: 5466268
• Update Time: 2025-07-15

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C10H14FNO4S2/c1-10(2,3)16-9(13)12-6-7-4-5-8(17-7)18(11,14)15/h4-5H,6H2,1-3H3,(H,12,13)
• InChI Key： HOQQOUFKFXQMBN-UHFFFAOYSA-N
• SMILES： O=C(NCC1=CC=C(S(F)(=O)=O)S1)OC(C)(C)C

Additional information on Not Yet Assigned

Exploring the Potential of CAS No. 2387031-39-0 and Its Role in Emerging Scientific Applications

In the rapidly evolving landscape of chemical research, CAS No. 2387031-39-0 has garnered significant attention despite its product name being Not Yet Assigned. This unique identifier represents a compound with promising applications across multiple industries, from pharmaceuticals to advanced materials. Researchers and innovators are increasingly curious about its molecular structure, synthesis pathways, and potential benefits, making it a subject of intense study in academic and industrial laboratories worldwide.

The absence of an assigned product name for CAS No. 2387031-39-0 underscores its novelty and the ongoing exploration of its properties. Current investigations focus on its physicochemical characteristics, such as solubility, stability, and reactivity, which are critical for determining its suitability in various applications. The compound's molecular weight, functional groups, and spectral data are key areas of interest, as they provide insights into its behavior under different conditions.

One of the most pressing questions in online searches revolves around the synthetic routes for CAS No. 2387031-39-0. Scientists are exploring efficient and scalable methods to produce this compound, with a focus on green chemistry principles to minimize environmental impact. The demand for sustainable synthesis techniques aligns with global trends toward eco-friendly manufacturing processes, making this a hot topic in both academic and industrial circles.

Another area of interest is the potential biological activity of CAS No. 2387031-39-0. Preliminary studies suggest that it may exhibit unique interactions with biological targets, sparking curiosity about its applicability in drug discovery and development. Researchers are particularly interested in its pharmacokinetic properties and toxicity profile, which are essential for evaluating its safety and efficacy in therapeutic contexts.

Beyond pharmaceuticals, CAS No. 2387031-39-0 is being investigated for its utility in material science. Its potential to enhance the properties of polymers, coatings, and composites has drawn the attention of engineers and chemists alike. The compound's ability to improve thermal stability, mechanical strength, or electrical conductivity could revolutionize industries ranging from aerospace to electronics.

As the scientific community continues to unravel the mysteries of CAS No. 2387031-39-0, collaboration between academia and industry will be crucial. Sharing data, methodologies, and findings through peer-reviewed publications and conferences will accelerate the understanding and application of this compound. The journey from a Not Yet Assigned product name to a well-characterized and utilized chemical entity is filled with exciting possibilities, and the world is watching closely.